Cas no 1240529-56-9 (1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl Chloride)

• Product Name: 1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl Chloride
• CAS No: 1240529-56-9
• MF: C₉H₈ClN₃O₄S
• MW: 289.695519447327
• CID: 5557318
• Update Time: 2023-07-06

1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl Chloride
• Pyrido[2,3-d]pyrimidine-6-sulfonyl chloride, 1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxo-
• 1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-6-sulfonyl chloride

• Inchi： 1S/C9H8ClN3O4S/c1-12-7-6(8(14)13(2)9(12)15)3-5(4-11-7)18(10,16)17/h3-4H,1-2H3
• InChI Key： OHOWJILXMPMPGH-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=CC(S(Cl)(=O)=O)=CN=C2N1C

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 171-173 °C
• Boiling Point: 488.6±55.0 °C at 760 mmHg
• Flash Point: 249.3±31.5 °C
• Solubility: DMSO (Slightly)
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• pka: -2.12±0.20(Predicted)

1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines